N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-1-naphthamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H19N3O/c23-19(17-9-5-7-14-6-1-2-8-16(14)17)20-12-15-13-21-22-11-4-3-10-18(15)22/h1-2,5-9,13H,3-4,10-12H2,(H,20,23)
• InChI Key: SMFARVUZPXLACW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)C3=CC=CC4=CC=CC=C43)C1
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• CAS No.: 2034265-43-3

Description

Synthesis Analysis

The synthesis of similar compounds, such as 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazines, involves the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated.

Scientific Research Applications

Coordination Chemistry and Molecular Architecture

In coordination chemistry, related compounds have been utilized to synthesize dodecanuclear and tetranuclear coordination cages, cyclic helicates, and other complex structures. These structures demonstrate significant potential for applications ranging from molecular recognition to the construction of nanoscale devices. For example, the synthesis of dodecanuclear coordination cages involves ligands similar in structural complexity to N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)-1-naphthamide, showcasing the ligand’s potential in forming highly organized molecular architectures. These cages, characterized by their chiral and aromatic stacking features, underline the importance of ligand design in the assembly of complex molecular systems (Argent et al., 2006).

Synthetic Organic Chemistry

In synthetic organic chemistry, derivatives structurally related to this compound have been pivotal in the creation of polyfunctional substituted compounds, highlighting the compound’s utility in synthesizing novel organic molecules with potential applications in materials science, pharmaceuticals, and more. These synthetic pathways enable the construction of complex molecular frameworks, which could be critical for the development of new materials or therapeutic agents (Aly, 2006).

Materials Science and Organic Light-Emitting Diodes (OLEDs)

In materials science, particularly in the development of organic light-emitting diodes (OLEDs), compounds with a structural resemblance to this compound have been employed as core structures for the design of deep red phosphorescent cyclometalated iridium(III) complexes. These complexes, due to their emission properties extending into the near-infrared region, are of great interest for OLED applications, offering insights into the potential use of this compound derivatives in similar contexts (Rajakannu et al., 2020).